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For Researchers, Scientists, and Drug Development Professionals

Disodium hydrogen phosphate heptahydrate (NazHPOa4-7H20), identified by CAS number
7782-85-6, is an inorganic salt widely utilized in scientific research and the pharmaceutical
industry. Its utility stems from its properties as a buffering agent, excipient, and reagent in
various biochemical and pharmaceutical applications. This technical guide provides an in-depth
overview of its chemical and physical properties, experimental protocols for its use, and its role
in biological systems.

Core Properties and Specifications

Disodium hydrogen phosphate heptahydrate is a hydrated form of disodium phosphate,
appearing as a white, crystalline, odorless, and efflorescent solid. It is highly soluble in water
and plays a crucial role in the preparation of phosphate buffer systems.[1]

Chemical and Physical Data
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A summary of the key quantitative data for disodium hydrogen phosphate heptahydrate is
presented in the tables below for easy reference and comparison.

Identifier Value

CAS Number 7782-85-6[1]
Molecular Formula NazHPOa4-7H20[1]
Molecular Weight 268.07 g/mol [2]

Disodium phosphate heptahydrate, Sodium
Synonyms phosphate dibasic heptahydrate, Secondary
sodium phosphate[1]

Physical Property Value

Appearance White crystalline solid

Melting Point 48 °C (with loss of water of crystallization)[2]
Density 1.68 g/cm3[2]

Solubility in Water 154 g/L[3]

pH (5% solution) 8.7 - 9.3[2][3]

Role in Biological Systems and Drug Development

The primary role of disodium hydrogen phosphate in biological systems and drug development
is as a component of phosphate buffer systems. These buffers are critical for maintaining a
stable pH in intracellular and extracellular fluids, which is essential for the proper functioning of
enzymes and other proteins.[4][5]

In pharmaceutical formulations, disodium hydrogen phosphate heptahydrate is used as an
excipient to maintain the pH and stability of active pharmaceutical ingredients (APISs),
particularly in injectable and ophthalmic preparations. It is also a key component in
downstream processing of biomolecules, such as in chromatography steps, to ensure the
stability and purity of the final product.[6]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/7782-85-6/
https://cymitquimica.com/cas/7782-85-6/
https://www.sigmaaldrich.com/HK/zh/product/mm/106574
https://cymitquimica.com/cas/7782-85-6/
https://www.sigmaaldrich.com/HK/zh/product/mm/106574
https://www.sigmaaldrich.com/HK/zh/product/mm/106574
https://www.researchgate.net/post/How-to-prepare-a-0-2-M-phosphate-buffer-Na2HPO4-NaH2PO4-pH-64
https://www.sigmaaldrich.com/HK/zh/product/mm/106574
https://www.researchgate.net/post/How-to-prepare-a-0-2-M-phosphate-buffer-Na2HPO4-NaH2PO4-pH-64
https://www.researchgate.net/publication/389520842_The_Critical_Role_of_Phosphate_Buffers_in_Cellular_Function_From_Homeostasis_to_Disease
https://www.solubilityofthings.com/applications-buffers-biological-systems
https://www.pharmaexcipients.com/product/di-sodium-hydrogen-phosphate-heptahydrate-emprove-expert/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phosphate Buffer System and Cellular Signaling

The phosphate buffer system is crucial for maintaining intracellular pH. It consists of
dihydrogen phosphate ions (H2PO4~) and hydrogen phosphate ions (HPO42™). Disodium
hydrogen phosphate provides the hydrogen phosphate ion. This system is vital for cellular
processes such as enzyme regulation, protein stability, and signal transduction.[4][7]
Fluctuations in extracellular phosphate levels can be filtered by intracellular phosphate
buffering, which helps to maintain homeostasis and control cellular responses to environmental
changes.[7]
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Caption: Intracellular phosphate buffering filters extracellular fluctuations.

Experimental Protocols

Disodium hydrogen phosphate heptahydrate is a fundamental reagent in the preparation of
various buffers for research and clinical applications. Below are detailed methodologies for the
preparation of a standard phosphate buffer and Phosphate-Buffered Saline (PBS).

Preparation of 0.1 M Phosphate Buffer (pH 7.4)

This protocol outlines the preparation of a 0.1 M phosphate buffer with a target pH of 7.4 using
disodium hydrogen phosphate heptahydrate and monosodium phosphate.

Materials:
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e Disodium hydrogen phosphate heptahydrate (NazHPOa4-7H20)
e Monosodium phosphate monohydrate (NaH2PO4-H20)

» Deionized water

e pH meter

o Glassware (beakers, graduated cylinders)

 Stir plate and stir bar

Procedure:

o Prepare Stock Solutions:

o 0.2 M Disodium Hydrogen Phosphate Solution: Dissolve 53.61 g of disodium hydrogen
phosphate heptahydrate (MW: 268.07 g/mol ) in deionized water and bring the final
volumeto 1 L.

o 0.2 M Monosodium Hydrogen Phosphate Solution: Dissolve 27.6 g of monosodium
phosphate monohydrate (MW: 137.99 g/mol ) in deionized water and bring the final
volumeto 1 L.

e Mix Stock Solutions: To achieve a pH of 7.4, mix the following volumes of the stock solutions:
o 81 mL of 0.2 M disodium hydrogen phosphate solution
o 19 mL of 0.2 M monosodium hydrogen phosphate solution

 Dilute to Final Concentration: Dilute the resulting 100 mL of 0.2 M phosphate buffer with 100
mL of deionized water to obtain 200 mL of 0.1 M phosphate buffer.

» Verify pH: Calibrate the pH meter and verify that the final pH of the buffer is 7.4. Adjust with
small amounts of the appropriate stock solution if necessary.

» Sterilization: If required for the application, sterilize the buffer by autoclaving.
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Preparation of 1X Phosphate-Buffered Saline (PBS)

PBS is an isotonic buffer solution commonly used in biological research.

Materials:

Disodium hydrogen phosphate heptahydrate (NazHPOa4-7H20)

o Potassium chloride (KCI)

o Potassium dihydrogen phosphate (KH2POa4)

e Sodium chloride (NaCl)

o Deionized water

e Hydrochloric acid (HCI) or Sodium hydroxide (NaOH) for pH adjustment
e pH meter

o Glassware

 Stir plate and stir bar

Procedure for 1 L of 1X PBS:

e Dissolve Salts: In 800 mL of deionized water, dissolve the following salts:

[e]

8 g of NaCl

o

0.2 g of KCI

[¢]

2.17 g of Na2HPOa4-7H20

o

0.24 g of KH2POa

o Adjust pH: Once the salts are fully dissolved, adjust the pH of the solution to 7.4 using HCI or
NaOH.
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¢ Final Volume: Add deionized water to bring the final volume to 1 L.

» Sterilization: Sterilize the PBS solution by autoclaving.

Materials

NazHPO4-7H20 NacCl KCI KH2POa4 Deionized Water

/

1. Dissolve salts in 800 mL H20

2. Adjust pHto 7.4

3. Bring volume to 1 L

4. Sterilize by Autoclaving

1X PBS Solution

Click to download full resolution via product page

Caption: Workflow for preparing 1X Phosphate-Buffered Saline (PBS).

Safety and Handling
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Disodium hydrogen phosphate heptahydrate is generally considered to be of low toxicity.
However, as with all laboratory chemicals, it should be handled with care. It is advisable to
wear personal protective equipment, including gloves and safety glasses, when handling the
solid material to avoid contact with skin and eyes. In case of contact, rinse the affected area
thoroughly with water. The material should be stored in a tightly closed container in a cool, dry
place.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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